Cas no 93874-11-4 (Benzene,1,1'-(1,3-butadienylidene)bis[4-methyl-)

• Product Name: Benzene,1,1'-(1,3-butadienylidene)bis[4-methyl-
• CAS No: 93874-11-4
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 801834
• PubChem ID: 11299288
• Update Time: 2025-04-19

Benzene,1,1'-(1,3-butadienylidene)bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1-BIS-(4-METHYLPHENYL)-BUTA-1,3-DIENE
• 1-methyl-4-[1-(4-methylphenyl)buta-1,3-dienyl]benzene
• AKOS015967546
• 93874-11-4
• DTXSID30461645
• 1,1'-(Buta-1,3-diene-1,1-diyl)bis(4-methylbenzene)
• Benzene,1,1'-(1,3-butadienylidene)bis[4-methyl-

• Inchi： 1S/C18H18/c1-4-5-18(16-10-6-14(2)7-11-16)17-12-8-15(3)9-13-17/h4-13H,1H2,2-3H3
• InChI Key： XKWGSXSZRDBDMT-UHFFFAOYSA-N
• SMILES： C(=C/C=C)(/C1C=CC(C)=CC=1)\C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 234.140850574g/mol
• Monoisotopic Mass: 234.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.92110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids